N-(3,5-bis(trifluoromethyl)phenyl)-1-(2-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Overview
Description
N-(3,5-bis(trifluoromethyl)phenyl)-1-(2-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H13ClF6N2O2 and its molecular weight is 474.79. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Gene Expression
A study highlighted the use of compounds related to N-(3,5-bis(trifluoromethyl)phenyl)-1-(2-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide in inhibiting NF-kappaB and AP-1 gene expression. Structural modifications were explored to enhance oral bioavailability and activity, indicating potential applications in gene regulation and therapeutic interventions (Palanki et al., 2000).
Synthesis of Polyamides and Polyimides
Research has demonstrated the utility of similar compounds in synthesizing various polyamides and polyimides. These materials, characterized by properties like high glass transition temperatures and thermal stability, have potential applications in advanced materials and industrial processes (Yang & Lin, 1994); (Hsiao et al., 1999).
Development of Aromatic Polyamides
Aromatic polyamides derived from related compounds show promise in various applications due to their solubility in polar solvents, high glass transition temperatures, and stability. This indicates potential use in the development of novel materials with specific mechanical and thermal properties (Yang & Lin, 1995).
Coordination Polymers and Ligand Conformation
Studies on ligand conformation in coordination polymers containing amide spacers related to this compound reveal insights into structural diversity. This has implications for the design and synthesis of new coordination compounds with specific structural and functional properties (Yeh et al., 2008).
Mechanism of Action
Target of Action
Similar compounds with the3,5-bis(trifluoromethyl)phenyl motif are known to be used extensively in promoting organic transformations .
Mode of Action
It’s worth noting that compounds with similar structures, such asN,N′-bis[3,5-bis(trifluoromethyl)phenyl]thiourea , have been reported to activate substrates and subsequently stabilize partially developing negative charges (e.g., oxyanions) in the transition states employing explicit double hydrogen bonding . This suggests that our compound might also interact with its targets in a similar manner.
properties
IUPAC Name |
N-[3,5-bis(trifluoromethyl)phenyl]-1-[(2-chlorophenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13ClF6N2O2/c22-17-6-2-1-4-12(17)11-30-7-3-5-16(19(30)32)18(31)29-15-9-13(20(23,24)25)8-14(10-15)21(26,27)28/h1-10H,11H2,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPNVSLCRUWWYQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13ClF6N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.